Cas no 870262-90-1 (Letaxaban)

• Product Name: Letaxaban
• CAS No: 870262-90-1
• MF: C₂₂H₂₆ClN₃O₅S
• MW: 479.976943492889
• CID: 834241
• Update Time: 2025-04-19

Letaxaban Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-[1-[(2S)-3-[(6-chloro-2-naphthalenyl)sulfonyl]-2-hydroxy-1-oxopropyl]-4-piperidinyl]tetrahydro
• Letaxaban
• 1-[1-[(2S)-3-(6-chloronaphthalen-2-yl)sulfonyl-2-hydroxypropanoyl]piperidin-4-yl]-1,3-diazinan-2-one
• 3kl6
• TAK-442

• Inchi： 1S/C22H26ClN3O5S/c23-17-4-2-16-13-19(5-3-15(16)12-17)32(30,31)14-20(27)21(28)25-10-6-18(7-11-25)26-9-1-8-24-22(26)29/h2-5,12-13,18,20,27H,1,6-11,14H2,(H,24,29)/t20-/m1/s1
• InChI Key： GEHAEMCVKDPMKO-HXUWFJFHSA-N
• SMILES： ClC1C=CC2=C(C=1)C=CC(=C2)S(C[C@H](C(N1CCC(CC1)N1C(NCCC1)=O)=O)O)(=O)=O

Computed Properties

• Exact Mass: 479.12800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 118.89000
• LogP: 2.63070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes